Cas no 79032-48-7 (S-Nitroso-N-acetyl-D-β,β-dimethylcysteine)

• Product Name: S-Nitroso-N-acetyl-D-β,β-dimethylcysteine
• CAS No: 79032-48-7
• MF: C₇H₁₂N₂O₄S
• MW: 220.246180534363
• CID: 569207
• PubChem ID: 6603945
• Update Time: 2025-06-23

S-Nitroso-N-acetyl-D-β,β-dimethylcysteine Chemical and Physical Properties

Names and Identifiers

• D-Valine,N-acetyl-3-(nitrosothio)-
• S-Nitroso-N-acetyl-D-β,β-dimethylcysteine
• SNAP
• S-Nitroso-N-acetyl-D
• S-NITROSO-N-ACETYLPENICILLAMINE
• (+/-)-S-NITROSO-N-ACETYLPENICILLAMINE
• (S)-Nitroso-N-acetylpenicillaMine
• N-(ACETYLOXY)-3-NITROSOTHIOVALINE
• N-Acetyl-3-(nitrosothio)-DL-valine
• N-acetyl-S-nitroso-D-penicillamine
• N-Acetyl-S-nitrosopenicillamine
• S-nitroso-acetyl-DL-penicillinamine
• S-nitroso-N-acetyl-d,l-penicillamine
• S-nitroso-N-acetyl-DL-pencillamine
• NCGC00015734-01
• AKOS040745368
• (2S)-2-ACETAMIDO-3-METHYL-3-(NITROSOSULFANYL)BUTANOIC ACID
• D-SNAP
• AT25015
• 79032-48-7
• S-Nonap
• S-Nitroso-N-acetyl-D-beta,beta-dimethylcysteine
• S-nitroso-acetyl d-penicillamine
• s-nitroso-n-acetyl-d-penicillamine
• BDBM50366635
• NCGC00015734-02
• HY-101013
• 6E47VKF8B8
• N-acetyl-3-(nitrososulfanyl)-D-valine
• CS-0020693
• DTXSID80897531
• UNII-6E47VKF8B8
• SCHEMBL2382771
• NSC 312630
• S-Nitroso-N-acetyl-D-?,?-dimethylcysteine
• CHEMBL73188
• S-Nitrosoacetylpenicillamine
• Tocris-0598
• (R,S)-2-Acetylamino-3-nitrososulfanyl-3-methyl-butyric acid
• (S)-2-acetamido-3-methyl-3-(nitrosothio)butanoic acid
• S-Nitrosylacetylpenicillamine
• N-acetyl-3-(nitrosothio)-D-Valine
• NCGC00024673-01
• (2S)-2-acetamido-3-methyl-3-nitrososulfanylbutanoic acid
• Q4048659
• CHEBI:77702
• D-Valine, N-acetyl-3-(nitrosothio)-
• Lopac-N-3398
• NSC-312630
• DB-255592
• ZIIQCSMRQKCOCT-YFKPBYRVSA-N
• SNAP (NO donor)
• DTXCID101326888

• Inchi： 1S/C7H12N2O4S/c1-4(10)8-5(6(11)12)7(2,3)14-9-13/h5H,1-3H3,(H,8,10)(H,11,12)/t5-/m0/s1
• InChI Key： ZIIQCSMRQKCOCT-YFKPBYRVSA-N
• SMILES： S(C(C)(C)[C@H](C(=O)O)NC(C)=O)N=O

Computed Properties

• Exact Mass: 220.05200
• Monoisotopic Mass: 220.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2
• XLogP3: -0.3

Experimental Properties

• Color/Form: Green crystalline solid
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.56
• Solubility: H2O: ≥2 mg/mL
• PSA: 121.13000
• LogP: 1.15980
• Vapor Pressure: Not available

S-Nitroso-N-acetyl-D-β,β-dimethylcysteine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives